Cas no 208110-88-7 (6-(furan-2-yl)pyridine-2-carbaldehyde)

• Product Name: 6-(furan-2-yl)pyridine-2-carbaldehyde
• CAS No: 208110-88-7
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• MDL: MFCD06410008
• CID: 1056772
• PubChem ID: 10749732
• Update Time: 2025-07-23

6-(furan-2-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Furan-2-yl)picolinaldehyde
• 6-(2-furanyl)-2-Pyridinecarboxaldehyde
• 6-(2-Furyl)picolinaldehyde
• 6-(furan-2-yl)pyridine-2-carbaldehyde
• 6-furan-2-yl-pyridine-2-carbaldehyde
• AB23851
• SY015766
• AKOS006293351
• SCHEMBL6987139
• AS-80677
• 208110-88-7
• CS-0374365
• 2-Pyridinecarboxaldehyde, 6-(2-furanyl)-
• MFCD06410008
• NGPNULCLKRZORF-UHFFFAOYSA-N
• AC7659
• DB-024179

• MDL： MFCD06410008
• Inchi： 1S/C10H7NO2/c12-7-8-3-1-4-9(11-8)10-5-2-6-13-10/h1-7H
• InChI Key： NGPNULCLKRZORF-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC=C(C=O)N=1

Computed Properties

• Exact Mass: 173.047678466g/mol
• Monoisotopic Mass: 173.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 6-(furan-2-yl)pyridine-2-carbaldehyde

Introduction to 6-(furan-2-yl)pyridine-2-carbaldehyde (CAS No. 208110-88-7)

6-(furan-2-yl)pyridine-2-carbaldehyde, with the chemical identifier CAS No. 208110-88-7, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aldehyde features a fused system of a pyridine ring and a furan moiety, making it a versatile scaffold for the development of novel bioactive molecules. The structural arrangement of this compound not only imparts unique electronic and steric properties but also opens up diverse possibilities for medicinal chemistry applications.

The aldehyde functional group at the 2-position of the pyridine ring in 6-(furan-2-yl)pyridine-2-carbaldehyde serves as a crucial site for further chemical modification. This reactivity allows for the introduction of various substituents, enabling the synthesis of complex derivatives with tailored pharmacological profiles. Such modifications are essential for optimizing drug-like properties, including solubility, bioavailability, and target specificity.

In recent years, there has been growing interest in exploring the pharmacological potential of 6-(furan-2-yl)pyridine derivatives. The combination of the pyridine and furan rings has been shown to enhance binding affinity to certain biological targets, making this scaffold particularly attractive for drug discovery efforts. For instance, studies have highlighted its utility in developing small-molecule inhibitors targeting enzymes involved in inflammatory pathways.

One notable area of research involves the use of 6-(furan-2-yl)pyridine-2-carbaldehyde as a precursor in the synthesis of kinase inhibitors. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the aldehyde group for conjugation with other pharmacophores, researchers have been able to design molecules that exhibit potent inhibitory activity against specific kinases. These findings underscore the importance of 6-(furan-2-yl)pyridine derivatives in addressing unmet medical needs.

Moreover, the structural features of 6-(furan-2-yl)pyridine-2-carbaldehyde have also been explored in the context of antimicrobial applications. The presence of both pyridine and furan moieties contributes to favorable interactions with bacterial enzymes and cell membranes, leading to promising results in preliminary screenings. Such studies are particularly relevant in light of the increasing prevalence of antibiotic-resistant strains, necessitating the development of novel therapeutic strategies.

The synthesis of 6-(furan-2-yl)pyridine-2-carbaldehyde typically involves multi-step organic transformations, starting from commercially available precursors such as furan and pyridine derivatives. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed processes, have been employed to achieve high yields and purity levels. These synthetic approaches are essential for ensuring that subsequent pharmacological evaluations are conducted on compounds with minimal impurities.

In addition to its pharmaceutical applications, 6-(furan-2-yl)pyridine derivatives have found utility in materials science and agrochemical research. The unique electronic properties of these compounds make them suitable candidates for organic semiconductors and catalysts. Furthermore, their structural versatility allows for the design of novel agrochemicals with improved efficacy and environmental compatibility.

Recent advancements in computational chemistry have further accelerated the discovery process involving 6-(furan-2-yl)pyridine-based molecules. Molecular modeling techniques enable researchers to predict binding affinities and optimize molecular structures before conducting costly wet-lab experiments. This synergy between computational methods and experimental validation has significantly enhanced the efficiency of drug discovery programs.

The future prospects for 6-(furan-2-yl)pyridine derivatives appear promising, with ongoing research focusing on expanding their therapeutic applications. Investigating new synthetic routes, exploring novel biological targets, and improving pharmacokinetic profiles are key areas that will drive further innovation in this field. As our understanding of molecular interactions continues to evolve, compounds like CAS No. 208110-88-7 will undoubtedly play a pivotal role in shaping next-generation therapeutics.

In conclusion, 6-(furan-2-yl)pyridine-2-carbaldehyde (CAS No. 208110-88-7) represents a valuable building block in pharmaceutical chemistry. Its unique structural features and reactivity make it an ideal candidate for developing innovative bioactive molecules across multiple therapeutic domains. As research progresses, this compound is expected to contribute significantly to advancements in drug discovery and material science.